2-(2,5-Dimethylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid

• IUPAC Name: 2-[(2,5-dimethylphenyl)sulfonylamino]-4-methylsulfanylbutanoic acid
• InChI: InChI=1S/C13H19NO4S2/c1-9-4-5-10(2)12(8-9)20(17,18)14-11(13(15)16)6-7-19-3/h4-5,8,11,14H,6-7H2,1-3H3,(H,15,16)
• InChI Key: GPVBCMKVUYEXIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC(CCSC)C(=O)O
• Molecular Formula: C13H19NO4S2
• Molecular Weight: 317.4 g/mol

Description

2-(2,5-Dimethylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid, also known as 2-DMDBS, is an organic compound with a wide range of applications in scientific research. It is a derivative of the benzenesulfonamide group and consists of a sulfonamide group attached to a 2,5-dimethylbenzene ring. The methylsulfanyl group is attached to the butanoic acid group, making it a unique and versatile compound.

Scientific Research Applications

Molecular and Electronic Structure Studies

• Synthesis and Structural Characterization : The synthesis and crystal structure of structurally related compounds, like dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride, are investigated for their molecular-electronic structure and kinetic properties. These studies contribute to a deeper understanding of sterically hindered organic molecules (Rublova et al., 2017).

Synthesis and Application in Drug Development

• Synthesis for Cardiotonic Drugs : Research on the synthesis of similar compounds, such as 2-methoxy-4-(methylsulfanyl)benzoic acid, explores their potential as intermediates in the preparation of cardiotonic drugs like Sulmazole and Isomazole (Lomov, 2019).

Antimicrobial Activity Research

• Antimicrobial Compounds Synthesis : The novel synthesis of compounds like 1-[(substituted-phenyl)sulfonyl]pyrrolidin-2-ones from similar acids demonstrates their potential antimicrobial activity. This research highlights the significance of such compounds in creating new antibacterial agents (Zareef et al., 2008).

Electrochemical Applications

• Electrochemical Copolymerization : Studies have explored the effects of compounds like 2-aminobenzenesulfonic acid on the electropreparation and properties of polyaniline. These insights are valuable for the development of new conducting polymers with potential applications in various electronic devices (Şahin et al., 2002).

Biochemical Research

• Cytotoxicity Studies : The synthesis and cytotoxicity studies of similar compounds, such as 2-methylsulfanyl fatty acids, provide insights into their effects on human leukemia cell lines. This research is crucial for understanding the potential therapeutic applications of these compounds (Carballeira et al., 2005).

• Novel Synthesis Methods : The development of novel synthesis methods for aromatic sulfones, including those derived from similar sulfonamide compounds, opens up new avenues in pharmaceutical and biochemical research (Paromov et al., 2022).

• Molecular Imaging Applications : The synthesis of ApoSense compounds, such as [18F]2-(5-(dimethylamino)naphthalene-1-sulfonamido)-2-(fluoromethyl)butanoic acid, is researched for their application in molecular imaging and monitoring of apoptotic cell death, which is significant in medical diagnostics and treatment monitoring (Basuli et al., 2012).